4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate

• IUPAC Name: methyl 4-[[4-(dimethylamino)benzoyl]oxymethyl]benzoate
• InChI: InChI=1S/C18H19NO4/c1-19(2)16-10-8-15(9-11-16)18(21)23-12-13-4-6-14(7-5-13)17(20)22-3/h4-11H,12H2,1-3H3
• InChI Key: VWWCYLFQRDHEIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

4-(Methoxycarbonyl)benzyl 4-(dimethylamino)benzoate, also known as MDMB-CHMICA, is a synthetic cannabinoid that has gained popularity among drug users in recent years. Despite its illicit use, MDMB-CHMICA has potential applications in scientific research due to its unique chemical properties.

Scientific Research Applications

4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has potential applications in scientific research, particularly in the field of cannabinoid research. It can be used to study the structure-activity relationships of synthetic cannabinoids and their effects on the endocannabinoid system. 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has also been used in studies on the pharmacology of synthetic cannabinoids and their interactions with other drugs.

Mechanism of Action

4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate acts as a potent agonist of the cannabinoid receptor CB1, which is found primarily in the brain and central nervous system. This receptor plays a crucial role in regulating various physiological processes, including pain perception, appetite, and mood. 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate binds to CB1 receptors with high affinity, leading to the activation of downstream signaling pathways and the modulation of various physiological processes.
Biochemical and Physiological Effects:
4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has been shown to produce a range of biochemical and physiological effects in animal models and in vitro studies. These effects include the modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and the activation of intracellular signaling pathways. 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has also been shown to produce analgesic and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has several advantages for laboratory experiments, including its high potency and selectivity for CB1 receptors. It can also be easily synthesized in large quantities, making it a cost-effective tool for scientific research. However, 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate has several limitations, including its potential for abuse and the lack of data on its long-term effects.

Future Directions

There are several future directions for research on 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate, including the development of new synthetic cannabinoids with improved pharmacological properties. Researchers could also investigate the effects of 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate on different physiological systems and explore its potential as a therapeutic agent for various conditions. Additionally, more studies are needed to understand the long-term effects of 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate use and its potential for abuse.
In conclusion, 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate is a synthetic cannabinoid with potential applications in scientific research. Its unique chemical properties and high potency make it a useful tool for studying the endocannabinoid system and cannabinoid pharmacology. However, its potential for abuse and lack of long-term data on its effects highlight the need for further research in this area.

Synthesis Methods

4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate is synthesized through a multistep process that involves the reaction of 4-(methoxycarbonyl)benzyl chloride with 4-(dimethylamino)benzoic acid. The resulting product is then purified through recrystallization to obtain 4-(methoxycarbonyl)benzyl 4-(dimethylamino)benzoate in its pure form. This synthesis method has been described in various scientific publications, including the Journal of Medicinal Chemistry.